AD-mix-a

• Molecular Formula: C55H66FeK5N12O7
• Molecular Weight: 1258.5 g/mol
• InChI: InChI=1S/C48H54N6O4.6CH2N.CHO3.Fe.5K/c1-5-29-27-53-21-17-31(29)23-43(53)45(35-15-19-49-41-13-11-33(55-3)25-39(35)41)57-47-37-9-7-8-10-38(37)48(52-51-47)58-46(44-24-32-18-22-54(44)28-30(32)6-2)36-16-20-50-42-14-12-34(56-4)26-40(36)42;6*1-2;2-1-4-3;;;;;;/h7-16,19-20,25-26,29-32,43-46H,5-6,17-18,21-24,27-28H2,1-4H3;6*1-2H;3H;;;;;;/q;6*-1;;+6;;;;;+1/p-1/t29-,30+,31-,32+,43-,44-,45-,46-;;;;;;;;;;;;;/m1............./s1
• InChIKey: FICQHOUZZTVPNO-AHRKCFNPSA-M

AD-mix-α Sharpless Asymmetric Dihydroxylation Kit

AD-mix-α is a commercially available, pre‑formulated reagent mixture that enables the Sharpless asymmetric dihydroxylation (SAD) of prochiral alkenes. It contains the chiral ligand (DHQ)₂PHAL [hydroquinine 1,4‑phthalazinediyl diether], potassium osmate dihydrate (K₂OsO₄·2H₂O) as the osmium source, potassium ferricyanide [K₃Fe(CN)₆] as the stoichiometric re‑oxidant, and potassium carbonate (K₂CO₃) [1]. The well‑defined composition allows catalytic, enantioselective introduction of vicinal diols with predictable facial selectivity: AD‑mix‑α delivers the α‑face (bottom‑face) dihydroxylation product, complementary to the β‑face selectivity of AD‑mix‑β [2].

Workflow Sharpless asymmetric dihydroxylation (SAD)

Selectivity (DHQ)₂PHAL-directed α-face oxidation

Format Pre-formulated powder for catalytic use

• [1] Buchler GmbH, Asymmetric Dihydroxylation Glossary, https://www.buchler-gmbh.com/glossary/asymmetric-dihydroxylation/ View Source
• [2] Wikipedia, Sharpless asymmetric dihydroxylation, https://en.m.wikipedia.org/wiki/Sharpless_asymmetric_dihydroxylation View Source

Why AD-mix-α Cannot Be Replaced

The SAD reaction outcome is dictated primarily by the chiral ligand identity. AD‑mix‑α and AD‑mix‑β employ pseudo‑enantiomeric cinchona alkaloid dimers – (DHQ)₂PHAL vs. (DHQD)₂PHAL – that bind OsO₄ in opposite chiral pockets, leading to opposite facial attack on the alkene [1]. Simple interchange of the two mixtures therefore inverts the absolute configuration of the product diol [2]. Moreover, the magnitude of enantioselectivity can differ dramatically between the two kits for a given substrate class; the commercially pre‑blended format also eliminates weighing errors and oxidation‑state variability that plague self‑prepared catalyst systems . These factors make generic substitution scientifically invalid when a specific enantiomer or a defined enantiomeric excess (e.e.) is required.

AD-mix-α

Yields α-face (bottom-face) diol via (DHQ)₂PHAL ligand

AD-mix-β or generic

May invert absolute configuration to β-face diol; enantioselectivity magnitude can shift substantially by substrate class

Pre-formulated kit

Fixed Os:ligand stoichiometry for reproducible catalysis

Self-prepared mix

Weighing variability in Os:ligand ratio may introduce batch-dependent e.e. drift (up to ±5 percentage points reported in kinetic reviews)

• [1] Wikipedia, Sharpless asymmetric dihydroxylation – Stereoselectivity section, https://en.m.wikipedia.org/wiki/Sharpless_asymmetric_dihydroxylation#Stereoselectivity View Source
• [2] M. Nambu, J. D. White, Chem. Commun., 1996, 1619–1620 (enantiospecific synthesis of (+)- and (–)-trachelanthic acids using AD-mix-α and AD-mix-β) View Source

AD-mix-α vs. AD-mix-β: Quantitative Evidence

Head-to-Head Enantioselectivity on Trisubstituted Alkenes

When applied to the same substrate (5‑methyl‑3‑trimethylsiloxy‑2‑hexene, E/Z = 7.5/1), AD‑mix‑α and AD‑mix‑β produce strikingly different enantioselectivities. AD‑mix‑α delivers the diol product with only 15.7% e.e., whereas AD‑mix‑β achieves 75.6% e.e. under identical reaction conditions [1]. Both reagents yield the same absolute configuration at the major stereocenter, but the magnitude of chiral induction differs by a factor of ~4.8×, demonstrating that the two mixtures are not interchangeable for this substrate.

E.e. on trisubstituted alkene

Head-to-head

15.7% e.e. (AD-mix-α) vs 75.6% e.e. (AD-mix-β) — Δe.e. 59.9 pp, factor ∼4.8×

Substrate-specific screening essential; procurement decision must consider target substrate class

5-methyl-3-trimethylsiloxy-2-hexene, t-BuOH/H₂O, 0°C

Evidence Dimension	Enantiomeric excess (e.e.) of the 1,2‑diol product
Target Compound Data	15.7% e.e. (AD‑mix‑α)
Comparator Or Baseline	75.6% e.e. (AD‑mix‑β)
Quantified Difference	Δe.e. = 59.9 percentage points (4.8‑fold lower with AD‑mix‑α)
Conditions	5‑methyl‑3‑trimethylsiloxy‑2‑hexene (E/Z 7.5/1), t‑BuOH/H₂O, 0 °C, catalytic OsO₄ with K₃Fe(CN)₆ co‑oxidant

Why This Matters

This example proves that substrate‑specific e.e. screening is mandatory; selecting the wrong AD‑mix can reduce enantiopurity by ~60 percentage points, rendering a synthesis non‑viable for chiral API manufacturing.

• [1] Tian Hong‑Yu, Ye Hong‑Lin, Sun Bao‑Guo, Wang Ya‑Ling, J. Chem. Res. 2011, 35(4), 185–187 (Enantioselective Synthesis of 2‑Hydroxy‑5‑Methyl‑3‑Hexanone) View Source

Exclusive Access to (–)-Trachelanthic Acid

AD‑mix‑α converts (E)‑ethyl 2‑isopropylbut‑2‑enoate exclusively into (–)‑trachelanthic acid after saponification, while AD‑mix‑β gives the (+)‑enantiomer. This stereodivergence is absolute and predictable based on the ligand chirality [1]. The method was used to access the pyrrolizidine alkaloids indicine and intermedine in enantio‑pure form; no racemization or cross‑contamination was observed.

Absolute configuration control

Head-to-head

(–)-trachelanthic acid (AD-mix-α) vs (+)-trachelanthic acid (AD-mix-β) — enantiospecificity >99:1

Exclusive access to desired enantiomer for alkaloid synthesis; substitution yields opposite product

(E)-ethyl 2-isopropylbut-2-enoate, t-BuOH/H₂O, 0°C

Evidence Dimension	Absolute configuration of the α‑hydroxy acid product
Target Compound Data	(–)‑trachelanthic acid (AD‑mix‑α)
Comparator Or Baseline	(+)‑trachelanthic acid (AD‑mix‑β)
Quantified Difference	Opposite enantiomers (enantiospecificity >99:1 inferred from diastereomeric purity of final alkaloid)
Conditions	(E)‑ethyl 2‑isopropylbut‑2‑enoate, t‑BuOH/H₂O, K₃Fe(CN)₆, K₂CO₃, 0 °C

Why This Matters

When the target natural product or drug intermediate requires a specific enantiomer, AD‑mix‑α is the only commercially pre‑formulated reagent that reliably provides the (DHQ)₂PHAL‑directed α‑face selectivity; substituting AD‑mix‑β would yield the wrong enantiomer.

• [1] M. Nambu, J. D. White, Chem. Commun., 1996, 1619–1620 (Enantiospecific synthesis of (+)- and (–)-trachelanthic acids) View Source

Ligand-Directed α-Face Facial Selectivity

A 2025 chemoinformatic study curated a database of 1007 SAD reactions, including 203 alkenes that were dihydroxylated with both AD‑mix‑α and AD‑mix‑β. Across this dataset, AD‑mix‑α consistently delivers the bottom‑face (α‑face) diol, while AD‑mix‑β gives top‑face (β‑face) attack, validating the Sharpless mnemonic with high accuracy [1]. The median e.e. for trans‑disubstituted alkenes was 95% across both reagents, but the enantiomer obtained is opposite. This dataset provides a statistically robust basis for selecting AD‑mix‑α when the α‑configuration is desired.

Facial selectivity consistency

Class-level inference

203/203 alkene pairs follow mnemonic: AD-mix-α → α-face, AD-mix-β → β-face (literature database)

Supports procurement when α-configuration required; dataset reduces uncertainty

Curated from 1007 SAD reactions; t-BuOH/H₂O, 0°C to r.t.

Evidence Dimension	Facial selectivity (α‑face vs. β‑face) across 203 alkene pairs
Target Compound Data	AD‑mix‑α → bottom‑face (α‑) diol (100% of cases in database)
Comparator Or Baseline	AD‑mix‑β → top‑face (β‑) diol (100% of cases in database)
Quantified Difference	Complete enantiodivergence (203/203 pairs follow mnemonic)
Conditions	Literature‑curated database; t‑BuOH/H₂O, 0 °C to r.t., K₃Fe(CN)₆ or NMO as co‑oxidant

Why This Matters

For procurement, this dataset eliminates uncertainty: selecting AD‑mix‑α guarantees the α‑configuration product, which is critical when retrosynthetic analysis dictates a specific diol enantiomer for downstream coupling.

• [1] Data‑Driven Prediction of Enantioselectivity for the Sharpless Asymmetric Dihydroxylation, ACS Cent. Sci. 2025, 11(9), 1640–1650 (DOI: 10.1021/acscentsci.5c00900) View Source

High Enantioselectivity for γ-Lactone Precursors

Both AD‑mix‑α and AD‑mix‑β achieve 92–99% e.e. in the asymmetric dihydroxylation of β,γ‑ and γ,δ‑unsaturated esters to furnish enantiomeric hydroxy‑γ‑lactones. The method was exemplified by a three‑step synthesis of (–)‑ and (+)‑muricatacin in 74% yield and >99% e.e. using AD‑mix‑α and AD‑mix‑β, respectively [1]. This demonstrates that AD‑mix‑α can match the high enantioselectivity of AD‑mix‑β for this substrate class, while providing the opposite enantiomer.

γ-Lactone e.e. parity

Cross-study comparable

92–99% e.e. (AD-mix-α) vs 92–99% e.e. (AD-mix-β) for β,γ- and γ,δ-unsaturated esters

Equivalent e.e. magnitude, opposite enantiomer; selection based solely on desired configuration

Exemplified by (–)- and (+)-muricatacin (>99% e.e.)

Evidence Dimension	Enantiomeric excess of γ‑lactone products
Target Compound Data	92–99% e.e. (AD‑mix‑α); >99% e.e. for (–)-muricatacin
Comparator Or Baseline	92–99% e.e. (AD‑mix‑β); >99% e.e. for (+)-muricatacin
Quantified Difference	Equivalent magnitude of e.e. (both 92–99%), opposite enantiomers
Conditions	β,γ‑ or γ,δ‑unsaturated esters, t‑BuOH/H₂O, K₃Fe(CN)₆, K₂CO₃, 0 °C

Why This Matters

When high enantiopurity is required for lactone‑based drug intermediates, AD‑mix‑α offers the same e.e. ceiling as AD‑mix‑β, meaning the procurement decision can be based purely on the desired enantiomer rather than performance concerns.

• [1] Z.‑M. Wang, X.‑L. Zhang, K. B. Sharpless, S. C. Sinha, A. Sinha‑Bagchi, E. Keinan, Tetrahedron Lett. 1992, 33, 6407–6410 (A general approach to γ‑lactones via osmium‑catalyzed asymmetric dihydroxylation. Synthesis of (–)- and (+)-muricatacin) View Source

Fixed Stoichiometry for Reproducible Catalysis

AD‑mix‑α is supplied as a powder with precisely controlled molar composition: (DHQ)₂PHAL (0.0016 mol), K₂CO₃ (0.4988 mol), K₃Fe(CN)₆ (0.4988 mol), and K₂OsO₄·2H₂O (0.0007 mol) . This fixed formulation eliminates the need for individual weighing of air‑sensitive osmium salts and ensures that every reaction uses an identical catalyst‑to‑substrate ratio. In contrast, laboratory‑prepared mixtures using separate components can vary in Os:ligand stoichiometry, leading to batch‑dependent e.e. fluctuations of up to ±5 percentage points for sensitive substrates (class‑level inference from SAD kinetic studies) [1].

Formulation reproducibility

Supporting evidence

Fixed molar ratios: (DHQ)₂PHAL 0.0016, K₂CO₃ 0.4988, K₃Fe(CN)₆ 0.4988, K₂OsO₄·2H₂O 0.0007

Eliminates Os:ligand weighing variability, may reduce batch e.e. drift risk

Based on SAD kinetic review (class-level); self-prepared mixes can show ±5% e.e. fluctuations

Evidence Dimension	Batch‑to‑batch compositional reproducibility
Target Compound Data	Fixed molar ratios: (DHQ)₂PHAL 0.0016, K₂CO₃ 0.4988, K₃Fe(CN)₆ 0.4988, K₂OsO₄·2H₂O 0.0007 (per standard unit)
Comparator Or Baseline	User‑prepared mixtures – variable weighing accuracy, ±2–5% relative standard deviation in Os:ligand ratio (literature survey)
Quantified Difference	Eliminates Os:ligand ratio variability that can cause e.e. drift of up to 5%
Conditions	Commercial AD‑mix‑α (Sigma‑Aldrich Cat. No. 392758) vs. laboratory‑weighed components

Why This Matters

For regulated environments (GMP‑like R&D) and multi‑gram scale‑up, the fixed formulation minimizes variability in catalytic performance, reducing the risk of out‑of‑specification e.e. batches.

• [1] H. C. Kolb, M. S. Van Nieuwenhze, K. B. Sharpless, Chem. Rev. 1994, 94, 2483–2547 (Catalytic Asymmetric Dihydroxylation review – kinetic sensitivity to Os:ligand ratio) View Source

AD-mix-α Application Scenarios

(S,S)-Vicinal Diols from Alkenes

When the target molecule requires a vicinal diol with the (S,S) absolute configuration – commonly encountered in natural product total synthesis and chiral building‑block preparation – AD‑mix‑α is the reagent of choice because it reliably provides bottom‑face (α‑face) oxidation products [1]. The high median e.e. of 95% for trans‑disubstituted alkenes ensures that the desired enantiomer is obtained without additional chiral resolution steps.

Enantiocomplementary Process-Scale Dihydroxylation

In process chemistry campaigns where both enantiomers of a key diol intermediate must be prepared (e.g., for structure–activity relationship studies or enantiopure drug substance production), AD‑mix‑α and AD‑mix‑β are used as a matched pair. AD‑mix‑α delivers the (DHQ)₂PHAL‑derived enantiomer with e.e. values equivalent to those of AD‑mix‑β (92–99% range for γ‑lactone substrates) [2]. This allows parallel synthesis without re‑optimizing reaction conditions.

Reproducible SAR Campaigns with High Enantiopurity

Medicinal chemistry programs that demand enantiomerically pure diol intermediates benefit from the fixed stoichiometry of the commercial AD‑mix‑α formulation. The pre‑measured Os:ligand:oxidant ratios eliminate weighing errors that can cause batch‑to‑batch e.e. drift of up to 5 percentage points in self‑prepared systems , ensuring that SAR data are collected on material of consistent enantiopurity across multiple synthesis campaigns.

Pyrrolizidine Alkaloid Formal Synthesis

For the enantiospecific construction of pyrrolizidine alkaloids such as indicine and intermedine, AD‑mix‑α provides exclusive access to the (–)‑trachelanthic acid precursor [3]. Substituting AD‑mix‑β would yield the unnatural (+)‑enantiomer, making AD‑mix‑α an irreplaceable reagent for this class of bioactive alkaloids.

Application

Selection Property

Validation Focus

(S,S)-Vicinal diol synthesis

Ligand-directed facial selectivity

Confirmation of enantiomeric configuration

Parallel enantiomer production

Matched (DHQ)₂PHAL vs (DHQD)₂PHAL kit

Enantiomeric excess equivalence across lots

SAR campaigns with chiral diol intermediates

Fixed pre-measured formulation

Batch-to-batch e.e. consistency

Pyrrolizidine alkaloid precursor synthesis

Absolute configuration control

Identity confirmation of (–)-trachelanthic acid

• [1] Data‑Driven Prediction of Enantioselectivity for the SAD, ACS Cent. Sci. 2025, 11(9), 1640–1650 View Source
• [2] Z.‑M. Wang et al., Tetrahedron Lett. 1992, 33, 6407–6410 View Source
• [3] M. Nambu, J. D. White, Chem. Commun., 1996, 1619–1620 View Source